Cas no 36039-36-8 (Ibuprofen Alcohol)

• Product Name: Ibuprofen Alcohol
• CAS No: 36039-36-8
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 920943
• PubChem ID: 329759750
• Update Time: 2025-05-19

Ibuprofen Alcohol Chemical and Physical Properties

Names and Identifiers

• (2rs)-2-(4-isobutylphenyl)propan-1-ol
• Ibuprofen Alcohol
• (2RS)-2-[4-(2-METHYLPROPYL)PHENYL]PROPAN-1-OL
• 2-(4-isobutylphenyl)propan-1-ol
• 2-[4-(2-methylpropyl)phenyl]propan-1-ol
• β-Methyl-4-(2-methylpropyl)benzeneethanol
• 2-(4-Isobutylphenyl)propanol
• 2-(4-Isobutylphenyl)propyl alcohol
• Ibuprofen impurity P (PhEur)
• Ibuprofen Impurity P
• 2-(p-isobutylphenyl)-propanol
• NS00001582
• Benzeneethanol, beta-methyl-4-(2-methylpropyl)-
• SCHEMBL545393
• AKOS005357076
• 074734J69N
• Ibuprofen-d3Alcohol
• HY-131261
• EN300-6506217
• 2-[4-(2-methylpropyl)phenyl]-propan-1-ol
• CHEMBL4076695
• (2RS)-2-[4-(2-Methylpropyl)phenyl]propan-1-ol, pharmaceutical impurity standard
• 1794979-83-1
• UNII-074734J69N
• (2RS)-2-(4-(2-Methylpropyl)phenyl)propan-1-ol
• 36039-36-8
• Ibuprofen alcohol, (+/-)-
• Ibuprofen impurity P [EP]
• (2RS)-2-[4-(2-Methylpropyl)-phenyl]propan-1-ol; Ibuprofen Imp. P (EP); Ibuprofen Impurity P
• BS-44677
• 2-(4-Isobutyl-Phenyl)-Propan-1-ol
• I(2)-Methyl-4-(2-methylpropyl)benzeneethanol
• Q27236255
• MFCD08275583
• F19318
• DTXSID901270247
• DB-364075
• 2-(4-isobutylphenyl) propanol
• 2-(4-Isobutylphenyl)-1-propanol #
• IBUPROFEN IMPURITY P [EP IMPURITY]
• CS-0131934
• Benzeneethanol, .beta.-methyl-4-(2-methylpropyl)-

• MDL： MFCD08275583
• Inchi： 1S/C13H20O/c1-10(2)8-12-4-6-13(7-5-12)11(3)9-14/h4-7,10-11,14H,8-9H2,1-3H3
• InChI Key： IZXWIWYERZDWOA-UHFFFAOYSA-N
• SMILES： OCC(C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 192.15100
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.98090

Ibuprofen Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Ibuprofen Alcohol

Comprehensive Overview of Ibuprofen Alcohol (CAS No. 36039-36-8): Properties, Applications, and Industry Insights

Ibuprofen Alcohol (CAS No. 36039-36-8), a key intermediate in pharmaceutical synthesis, has garnered significant attention due to its role in producing the widely used anti-inflammatory drug Ibuprofen. This compound, chemically known as 2-(4-isobutylphenyl)propan-1-ol, is a vital precursor in the manufacturing process of nonsteroidal anti-inflammatory drugs (NSAIDs). Its molecular structure and reactivity make it indispensable for researchers and pharmaceutical manufacturers aiming to optimize Ibuprofen production efficiency and purity.

In recent years, the demand for Ibuprofen Alcohol has surged, driven by global health trends emphasizing pain management and anti-inflammatory solutions. With the rise of chronic pain conditions and post-pandemic health awareness, consumers and healthcare providers increasingly seek reliable NSAID intermediates like Ibuprofen Alcohol. Searches for "Ibuprofen Alcohol synthesis", "CAS 36039-36-8 supplier", and "pharmaceutical grade Ibuprofen intermediate" reflect growing industry interest. This compound’s versatility also extends to research on green chemistry and sustainable pharmaceutical manufacturing, aligning with modern environmental priorities.

The physicochemical properties of Ibuprofen Alcohol (CAS No. 36039-36-8) include a molecular formula of C₁₃H₂₀O and a molar mass of 192.30 g/mol. Its clear to pale-yellow liquid form and moderate solubility in organic solvents like ethanol and acetone make it suitable for controlled reactions. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, which is critical for meeting pharmaceutical compliance standards. Researchers emphasize the importance of low impurity levels in this intermediate to ensure the safety and efficacy of final Ibuprofen products.

From an industrial perspective, Ibuprofen Alcohol is synthesized via catalytic hydrogenation or reduction of Ibuprofen derivatives. Innovations in catalytic processes and flow chemistry have significantly improved yield and reduced waste, addressing the pharmaceutical industry’s push for cost-effective synthesis. Companies specializing in fine chemicals often highlight CAS No. 36039-36-8 in their portfolios, catering to both large-scale manufacturers and academic laboratories. Regulatory frameworks like GMP and ICH guidelines further ensure consistent quality across batches.

Beyond its industrial applications, Ibuprofen Alcohol is a subject of academic research exploring novel drug delivery systems. Studies investigate its potential in prodrug formulations or biodegradable polymers, aiming to enhance bioavailability and reduce gastrointestinal side effects associated with Ibuprofen. Such advancements resonate with consumers searching for "safer NSAID alternatives" or "improved pain relief solutions". The compound’s role in personalized medicine and targeted therapy further underscores its relevance in contemporary pharmacology.

Market analysts project steady growth for Ibuprofen Alcohol (CAS No. 36039-36-8), citing expanding applications in generic drug production and emerging markets. Quality certifications like USP or EP compliance are increasingly demanded by buyers, reflecting heightened scrutiny on supply chain transparency. As sustainability becomes a priority, manufacturers adopting solvent-free synthesis or bio-based raw materials for Ibuprofen Alcohol gain a competitive edge. These trends align with broader searches for "eco-friendly pharmaceutical intermediates" and "green synthesis methods".

In conclusion, Ibuprofen Alcohol (CAS No. 36039-36-8) remains a cornerstone of modern pharmaceutical chemistry, bridging innovation and industrial practicality. Its multifaceted applications—from bulk drug manufacturing to cutting-edge research—ensure its continued prominence. For stakeholders, understanding its synthesis, regulatory landscape, and evolving market dynamics is essential to capitalize on opportunities in the NSAID sector and beyond.